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Compound of Interest

Compound Name:
4-(Benzyloxy)-2,6-

difluorobenzaldehyde

Cat. No.: B1523323 Get Quote

An In-Depth Technical Guide to 4-(Benzyloxy)-2,6-difluorobenzaldehyde

Introduction
4-(Benzyloxy)-2,6-difluorobenzaldehyde is a fluorinated aromatic aldehyde, a class of

organic compounds of significant interest in medicinal chemistry and materials science. The

presence of the difluoro substitution pattern on the benzaldehyde ring, combined with the

benzyloxy group, imparts unique electronic and steric properties. These characteristics make it

a valuable intermediate for the synthesis of complex molecular architectures, particularly in the

development of novel pharmaceutical agents and functional materials. The fluorine atoms can

enhance metabolic stability, binding affinity, and lipophilicity of target molecules, while the

aldehyde functional group serves as a versatile handle for a wide array of chemical

transformations. This guide provides a comprehensive overview of its core physical properties,

a detailed synthesis protocol, spectroscopic characterization, and essential safety guidelines

for researchers and drug development professionals.

Chemical Identity and Physical Properties
The fundamental physical and chemical properties of 4-(Benzyloxy)-2,6-
difluorobenzaldehyde are crucial for its handling, application in synthesis, and purification.

These properties are summarized below.
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Property Value Source

CAS Number 918524-93-3 [1]

Molecular Formula C₁₄H₁₀F₂O₂ [1]

Molecular Weight 248.22 g/mol [1]

Boiling Point 338.9 ± 37.0 °C (Predicted) [1]

Appearance
White to off-white solid

(Expected)
-

Solubility

Soluble in common organic

solvents like DMSO, ethyl

acetate, and methanol.

[2][3]

Molecular Structure
The structure of 4-(Benzyloxy)-2,6-difluorobenzaldehyde is defined by a central benzene

ring substituted with an aldehyde group, a benzyloxy group, and two fluorine atoms at positions

2 and 6 relative to the aldehyde.
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Synthesis Workup & Purification

Combine Reactants
(Hydroxybenzaldehyde, K₂CO₃, Benzyl Chloride in DMSO)

Heat & Stir
(60-80°C, 4-6h)

Williamson Ether Synthesis Quench
(Add Water)

Extract
(Ethyl Acetate)

Wash
(Water & Brine) Dry & Concentrate Column Chromatography Pure Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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